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Compound of Interest

Compound Name: alpha-D-glucose-13C6,d7

Cat. No.: B15138392

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed technical summary of the molecular properties of the
isotopically labeled monosaccharide, alpha-D-glucose-13C6,d7. This stable isotope-labeled
compound is a crucial tool in metabolic research, enabling the precise tracing of glucose
through various biochemical pathways.

Introduction to Isotopic Labeling

alpha-D-glucose-13C6,d7 is a specialized form of alpha-D-glucose where all six carbon atoms
have been replaced with the stable isotope carbon-13 (*3C), and seven hydrogen atoms have
been substituted with deuterium (3H or D). This enrichment with heavy isotopes allows
researchers to distinguish the labeled glucose from endogenous pools within biological
systems using techniques such as mass spectrometry (MS) and nuclear magnetic resonance
(NMR) spectroscopy.

Molecular Formula and Structure

The standard chemical formula for alpha-D-glucose is CeH1206.[1][2][3] The isotopic labeling
modifies this composition significantly.

o Standard alpha-D-glucose: CeH1206

o alpha-D-glucose-13C6,d7: 13CeD7Hs06[4][5][6]
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In this labeled variant, all six carbon atoms are 13C isotopes.[7][8] Of the twelve hydrogen
atoms, seven are replaced by deuterium (D), a stable isotope of hydrogen containing one
proton and one neutron.[9][10][11] The remaining five hydrogens are the common protium (*H)
isotope.

Molecular Weight

The substitution of lighter isotopes with their heavier counterparts results in a significant
increase in the molecular weight of the molecule. The precise molecular weight is calculated
based on the atomic masses of the constituent isotopes.

Isotope Mass (*2C): ~12.0000 u

Isotope Mass (:3C): ~13.00335 u[7][12][13]

Isotope Mass (*H): ~1.0078 u[14]

Isotope Mass (?H/D): ~2.01410 u[9][14]

Isotope Mass (1°0): ~15.9949 u

Based on these atomic masses, the calculated molecular weight for alpha-D-glucose-13C6,d7
is approximately 193.15 g/mol .[4][5][6][15] This is a notable increase from the molecular weight
of standard alpha-D-glucose, which is approximately 180.16 g/mol .[1][2][16]

Data Summary

The quantitative properties of standard alpha-D-glucose and its isotopically labeled form are
summarized below for direct comparison.

Property Standard alpha-D-glucose alpha-D-glucose-13C6,d7
Molecular Formula CeH1206[1][2][17] 13C6D7H506[4][5][6]

Molecular Weight ( g/mol ) 180.16[3][16][17][18] 193.15[5][6][15]

Carbon Isotopes Primarily 12C (~98.9%) 13C (=99 atom %)[4]

Hydrogen Isotopes Primarily *H (>99.98%) 7 Deuterium (D), 5 Protium (H)
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Visualization of Isotopic Substitution

The following diagram illustrates the logical relationship between the standard glucose
molecule and its isotopically labeled counterpart, highlighting the specific elemental
substitutions.

Isotopic Labeling of alpha-D-glucose
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Logical flow from standard to isotopically labeled glucose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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